Cas no 900006-75-9 (N-cyclopentyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

N-cyclopentyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide is a specialized organic compound with potential applications in pharmaceuticals. It exhibits high purity and structural stability, making it suitable for research and development in drug discovery. This compound demonstrates unique chemical properties, including a distinct ring structure and functional groups, which contribute to its potential biological activity.
N-cyclopentyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide structure
900006-75-9 structure
Product Name:N-cyclopentyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
CAS No:900006-75-9
MF:C18H20FN3O2S
MW:361.433706283569
CID:5494065
Update Time:2025-11-01

N-cyclopentyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-cyclopentyl-2-[[4-(3-fluoro-4-methylphenyl)-3,4-dihydro-3-oxo-2-pyrazinyl]thio]-
    • N-cyclopentyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
    • Inchi: 1S/C18H20FN3O2S/c1-12-6-7-14(10-15(12)19)22-9-8-20-17(18(22)24)25-11-16(23)21-13-4-2-3-5-13/h6-10,13H,2-5,11H2,1H3,(H,21,23)
    • InChI Key: RYTRQMWKHXBVNY-UHFFFAOYSA-N
    • SMILES: C(NC1CCCC1)(=O)CSC1=NC=CN(C2=CC=C(C)C(F)=C2)C1=O

N-cyclopentyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Pricemore >>

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Additional information on N-cyclopentyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

N-Cyclopentyl-2-{4-(3-Fluoro-4-Methylphenyl)-3-Oxo-3,4-Dihydropyrazin-2-Ylsulfanyl}Acetamide (CAS No. 900006-75-9): An Overview

N-Cyclopentyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS No. 900006-75-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazine derivatives and has been extensively studied for its biological activities, particularly in the context of neurological disorders and cancer.

The chemical structure of N-cyclopentyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide is characterized by a pyrazine ring linked to a thioether group and a cyclopentyl substituent. The presence of the fluorine atom and the methyl group on the phenyl ring adds to its structural complexity and influences its pharmacological properties. These features make it an attractive candidate for drug development, as they can enhance the compound's lipophilicity, metabolic stability, and target specificity.

Recent studies have highlighted the potential of N-cyclopentyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the aggregation of amyloid-beta peptides, which are a hallmark of Alzheimer's disease, and to reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, N-cyclopentyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide has also demonstrated promising antitumor activity. Preclinical studies have shown that it can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of multiple signaling pathways, including those involved in cell cycle regulation and angiogenesis. This makes it a potential candidate for the development of novel anticancer drugs.

The synthesis of N-cyclopentyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide typically involves a multi-step process that includes the formation of the pyrazine ring, the introduction of the thioether group, and the attachment of the cyclopentyl substituent. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its further development as a therapeutic agent.

Pharmacokinetic studies have revealed that N-cyclopentyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Despite its promising therapeutic potential, further research is needed to fully understand the safety profile and long-term effects of N-cyclopentyl-2-{4-(3-fluoro-4-methylphenyl)-3-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-dihydropyrazin-ylysulfanyl}acetamide. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, N-cyclopentyl-2-{4-(3-fluoro--methylphenyl)-oxodihydro--ysulfanyl}acetamide (CAS No. 900006--75-) represents a promising lead compound in the development of new therapies for neurological disorders and cancer. Its unique chemical structure and multifaceted biological activities make it an exciting area of research for medicinal chemists and pharmacologists alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various disease states.

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